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Compound of Interest

Compound Name: 2-(Morpholin-2-yl)ethanol

Cat. No.: B139509 Get Quote

This guide provides essential safety and logistical information for the handling and disposal of

2-(Morpholin-2-yl)ethanol, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure a safe laboratory environment

and proper chemical management.

Chemical Properties and Hazards
2-(Morpholin-2-yl)ethanol is a hazardous substance that requires careful handling to prevent

adverse health effects. It is a primary alcohol and a tertiary amino compound. Key hazards

include the risk of serious eye damage, skin irritation, and respiratory system irritation.[1][2] It

may also cause skin sensitization upon contact.[1] The compound is combustible and can emit

toxic fumes, including nitrogen oxides and carbon monoxide, when heated to decomposition.[1]

[3]
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Property Value Source

Molecular Formula C6H13NO2 [2][4]

Molecular Weight 131.18 g/mol [2]

Appearance Colorless liquid [5]

Boiling Point 264°F (129°C) [5]

Flash Point 98°F (36.7°C) (open cup) [5]

Solubility Miscible in water [5]

Operational Plan for Handling
Strict adherence to the following operational procedures is mandatory to minimize exposure

and ensure safety.

1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[2][6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3][6]

Use explosion-proof electrical and ventilating equipment.[7]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

splashes.[2][6][8] Standard safety glasses are not sufficient.

Skin Protection:

Wear chemical-resistant gloves, such as PVC or neoprene.[1] Inspect gloves for any signs

of degradation or puncture before use.

Don a lab coat or chemical-resistant apron.[6]
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Wear closed-toe shoes.

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,

use a NIOSH-approved respirator with an organic vapor cartridge.[2][6]

3. Handling Procedures:

Avoid all personal contact with the chemical, including inhalation of vapors.[1]

Keep the container tightly sealed when not in use.[1][2]

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents and strong acids.[1][9]

Do not smoke, eat, or drink in the handling area.[1][7]

Ground and bond containers when transferring the material to prevent static discharge.[8]

Use only non-sparking tools.[6][7]

4. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing and shoes. Flush skin with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops.

[2][3]

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.[2][3]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and give 2-4 cupfuls of milk or water. Seek immediate medical attention.[2]

Spills:
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Minor Spills: Remove all ignition sources. Absorb the spill with an inert material (e.g., dry

sand, earth) and place it into a chemical waste container.[2]

Major Spills: Evacuate the area. Alert emergency responders. Wear full protective clothing

and a self-contained breathing apparatus.[1]

Disposal Plan
Proper disposal of 2-(Morpholin-2-yl)ethanol and its contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Characterization:

2-(Morpholin-2-yl)ethanol is considered a hazardous waste. All waste materials

contaminated with this chemical must be handled as such.

2. Waste Collection and Storage:

Collect all waste, including unused product and contaminated materials (e.g., gloves,

absorbent pads), in a designated, properly labeled, and sealed hazardous waste container.

Store the waste container in a cool, dry, well-ventilated area, away from incompatible

materials.

3. Disposal Method:

Do not dispose of this chemical down the drain.[1]

All chemical waste must be disposed of through a licensed chemical waste disposal

company.

Consult with your institution's Environmental Health and Safety (EHS) department for

specific disposal procedures and to arrange for waste pickup.

Recycling or reclamation may be an option; consult the manufacturer or a licensed waste

management authority for possibilities.[1]
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Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of 2-(Morpholin-
2-yl)ethanol from receipt to disposal.

Receive Chemical

Review SDS & Procedures

Don Personal Protective Equipment (PPE)

Work in Fume Hood

Perform Experiment

Store Chemical Properly

Segregate & Collect Hazardous Waste

Decontaminate Work Area Label & Store Waste Container

Arrange for Professional Disposal

Doff & Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-(Morpholin-2-yl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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